Ethyl (2-cyano-3-ethoxybut-2-enoyl)carbamate

• CAS No.: 36980-62-8
• Molecular Formula: C10H14N2O4
• Molecular Weight: 226.23 g/mol
• IUPAC Name: ethyl N-(2-cyano-3-ethoxybut-2-enoyl)carbamate
• InChI: InChI=1S/C10H14N2O4/c1-4-15-7(3)8(6-11)9(13)12-10(14)16-5-2/h4-5H2,1-3H3,(H,12,13,14)
• InChI Key: SISKQZPDMZHRME-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C(C#N)C(=O)NC(=O)OCC)C

Description

Ethyl (2-cyano-3-ethoxybut-2-enoyl)carbamate is a useful research compound. Its molecular formula is C10H14N2O4 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the method of Example 1, N-ethoxycarbonylcyanoacetamide is heated with triethyl orthoacetate and acetic anhydride to give α-cyano-β-ethoxy-β-methyl-N-ethoxycarbonylacrylamide, which in turn is reacted with 2,4,6-trichlorophenylhydrazine. The resulting compound α-cyano-β-methyl-β-(2,4,6-trichlorophenylhydrazino)-N-ethoxycarbonylacrylamide (m.p.=183°-184°) is cyclized, yielding 5-cyano-6-methyl-1-(2,4,6-trichloroanilino)-2,4-pyrimidinedione, m.p.=>305°.